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Introduction
Nickel sulfide (NiS) nanocrystals are a class of transition metal sulfides that have garnered

significant attention due to their unique size- and phase-dependent optical, electronic, and

magnetic properties.[1][2][3] These properties make them promising candidates for a wide

range of applications, including catalysis, rechargeable lithium-ion batteries, and, increasingly,

in the biomedical field for photothermal therapy and drug delivery.[2][4][5][6]

Arrested precipitation is a colloidal synthesis technique that allows for precise control over the

nucleation and growth of nanocrystals, enabling the production of nanoparticles with well-

defined sizes, shapes, and crystal structures.[7][8] This method typically involves the rapid

injection of precursors into a hot solvent containing coordinating ligands. The ligands adsorb to

the surface of the growing nanocrystals, preventing aggregation and controlling the final

morphology. This document provides detailed protocols for the synthesis of various nickel

sulfide phases via arrested precipitation and related solution-phase methods, summarizes key

experimental parameters, and outlines applications relevant to drug development.

Experimental Protocols
This protocol describes a common method for synthesizing cubic Ni₃S₄ (polydymite)

nanocrystals using oleylamine as both a solvent and a capping agent.[7]
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Materials:

Nickel(II) chloride (NiCl₂)

Elemental sulfur (S)

Oleylamine (OLA)

Trioctylphosphine (TOP) (optional, can influence particle shape)[7]

Methanol (for purification)

Toluene or Chloroform (for redispersion)

Three-neck flask, heating mantle, condenser, thermocouple, Schlenk line

Procedure:

Precursor Preparation:

In a three-neck flask, dissolve 0.13 g (1 mmol) of NiCl₂ in 7 mL of oleylamine.

In a separate flask, dissolve 0.064 g (2 mmol) of elemental sulfur in 2 mL of oleylamine at

room temperature.[7]

Inert Atmosphere: Purge both flasks with an inert gas (e.g., Nitrogen or Argon) for at least 30

minutes to remove oxygen.

Heating and Injection:

Heat the nickel-oleylamine mixture to 110 °C under inert gas flow.[7]

Separately, heat the sulfur-oleylamine mixture to 110 °C.

Rapidly inject the hot sulfur solution into the nickel solution.

Nanocrystal Growth:
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Raise the temperature of the combined reaction mixture to 220 °C and maintain it for 1

hour.[7] Reactions at temperatures below 180 °C result in very low yields, while

temperatures above 220 °C can produce insoluble bulk material.[7]

Quenching and Purification:

After 1 hour, quench the reaction by removing the heating mantle and allowing the solution

to cool, or by injecting the hot solution into a vial.

Add excess methanol to the colloidal solution to precipitate the nanocrystals.

Centrifuge the mixture to pellet the nanocrystals and discard the supernatant.

Wash the nanocrystals by redispersing them in toluene or chloroform and precipitating

again with methanol. Repeat this step 2-3 times to remove excess ligands and unreacted

precursors.

Storage: Dry the purified nanocrystals under vacuum and store them as a powder or

dispersed in a nonpolar solvent.

This protocol demonstrates how to achieve different nickel sulfide phases by tuning the

reactivity of the sulfur precursor and using a secondary reactivity-directing agent (1-

dodecanethiol).[8] More reactive precursors generally yield sulfur-rich phases, while less

reactive ones produce sulfur-poor phases.[8]

Materials:

Nickel(II) iodide (NiI₂)

N,N'-diphenyl thiourea (more reactive sulfur precursor)

N,N'-dibutyl thiourea (less reactive sulfur precursor)

1-dodecanethiol (DDT)

Oleylamine (OLA)

Methanol, Toluene/Chloroform
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Procedure for Sulfur-Rich Phases (e.g., α-NiS):

In a three-neck flask, combine NiI₂ and oleylamine. Purge with inert gas.

Heat the mixture to the desired reaction temperature (e.g., 180-240 °C).

Rapidly inject a solution of N,N'-diphenyl thiourea in oleylamine. The S:Ni precursor ratio can

be adjusted (e.g., 6.0) to target specific phases.[8]

Allow the reaction to proceed for a set time (e.g., 4 hours) to form the nanocrystals.

Follow the quenching and purification steps outlined in Protocol 1.

Procedure for Sulfur-Poor Phases (e.g., Ni₉S₈ or Ni₃S₂):

Follow steps 1 and 2 from the sulfur-rich procedure.

Use the less reactive N,N'-dibutyl thiourea as the primary sulfur precursor.

For the most sulfur-deficient phase (Ni₃S₂), inject 1-dodecanethiol 5 minutes after the

injection of the primary sulfur precursor.[8]

Allow the reaction to proceed for the desired time.

Follow the quenching and purification steps outlined in Protocol 1.

Data Presentation: Synthesis Parameters
The tables below summarize quantitative data from various synthesis methods, illustrating the

relationship between experimental conditions and the resulting nanocrystal characteristics.

Table 1: Hot-Injection Synthesis Parameters for Ni₃S₄
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Ni
Precur
sor

S
Precur
sor

Ligand
s/Solv
ent

Ni:S
Ratio

Tempe
rature
(°C)

Time
(h)

Resulti
ng
Phase

Avg.
Size /
Morph
ology

Refere
nce

NiCl₂
Eleme
ntal
Sulfur

Oleyla
mine
(OLA)

1:2 220 1
Cubic
Ni₃S₄

Irregul
ar
Prisms

[7]

NiCl₂

Elemen

tal

Sulfur

OLA,

TOP
1:1 220 1

Cubic

Ni₃S₄ +

Ni

- [7]

NiCl₂

Elemen

tal

Sulfur

OLA,

TOP
1:2 220 1

Cubic

Ni₃S₄
- [7]

| NiCl₂ | Elemental Sulfur | OLA, TOP | 1:4 | 220 | 1 | Cubic Ni₃S₄ | - |[7] |

Table 2: Phase-Controlled Synthesis Using Thiourea Precursors
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S:Ni
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(°C)
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(h)

Resulti
ng
Phase

Avg.
Size /
Morph
ology

Refere
nce

NiI₂

N,N'-
diphen
yl
thioure
a

None 1.5 180 4
Cubic
Ni₃S₄

12.4 ±
2.4 nm
(diago
nal)

[8]

NiI₂

N,N'-

dipheny

l

thiourea

None 6.0 240 4

Hexago

nal α-

NiS

8.9 nm

(diamet

er)

[8]

NiI₂

N,N'-

dibutyl

thiourea

1-

dodeca

nethiol

- - -

Orthorh

ombic

Ni₉S₈

- [8]

| NiI₂ | N,N'-dibutyl thiourea | 1-dodecanethiol | - | - | - | Rhombohedral Ni₃S₂ | - |[8] |

Characterization Protocols
Standard characterization is crucial for confirming the synthesis of desired nanocrystals.

Transmission Electron Microscopy (TEM): Used to determine the size, shape, and

morphology of the nanocrystals. High-resolution TEM (HRTEM) can be used to visualize the

crystal lattice fringes.[7][9]

X-ray Diffraction (XRD): The primary technique for identifying the crystal phase (e.g., cubic

Ni₃S₄, hexagonal NiS) and determining the average crystallite size using the Scherrer

equation.[1][7][10][11]

UV-Vis Spectroscopy: Provides information on the optical properties of the nanocrystals,

including their bandgap energy.[2][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://pubs.rsc.org/en/content/getauthorversionpdf/c8nr05208e
https://pubs.rsc.org/en/content/getauthorversionpdf/c8nr05208e
https://pubs.rsc.org/en/content/getauthorversionpdf/c8nr05208e
https://pubs.rsc.org/en/content/getauthorversionpdf/c8nr05208e
https://pubs.acs.org/doi/10.1021/la051196p
https://pubs.acs.org/doi/abs/10.1021/nl035067%2B
https://www.iosrjournals.org/iosr-jac/papers/vol15-issue1/Ser-1/D1501011721.pdf
https://pubs.acs.org/doi/10.1021/la051196p
https://www.ijirset.com/upload/2016/august/60_15_Structural.pdf
https://pubs.acs.org/doi/10.1021/acsaem.0c01405
https://pubs.rsc.org/en/content/articlehtml/2024/na/d4na00184b
https://www.ijirset.com/upload/2016/august/60_15_Structural.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the presence of capping

ligands (like oleylamine) on the nanocrystal surface by identifying their characteristic

vibrational modes.[6][9]

Visualizations: Workflows and Logic Diagrams
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Caption: Workflow for the hot-injection synthesis of Ni₃S₄ nanocrystals.
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Caption: Logical diagram of phase control in NiS nanocrystal synthesis.

Application in Drug Development: Photothermal
Therapy
Hollow mesoporous nickel sulfide (hm-NiS) nanoparticles have been developed as agents for

the combinatorial photothermal-chemotherapy of cancer.[4] Their strong optical absorption in

the near-infrared (NIR) region makes them excellent photothermal agents, converting light

energy into heat to ablate tumor cells.

Protocol for Functionalization of hm-NiS for Drug Delivery:

Synthesis of Core Nanoparticles: Synthesize hm-NiS nanoparticles using a modified

solvothermal reaction technique.[4]

Polydopamine (PDA) Coating: Seed dopamine onto the surface of the hm-NiS nanoparticles

and allow it to polymerize in situ to form a PDA shell (hm-NiS@PDA). This shell enhances

stability and provides a platform for further functionalization.
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PEGylation: Functionalize the PDA surface with thiol-polyethylene glycol (SH-PEG) to

improve biocompatibility and circulation time in vivo.

Drug Loading: Encapsulate a chemotherapeutic drug, such as doxorubicin (DOX), into the

mesoporous structure and onto the PDA shell. The final product is designated hm-

NiS@PDA/PEG/DOX.[4]

Mechanism of Action:

Photothermal Therapy (PTT): Upon irradiation with an NIR laser, the hm-NiS core and

PDA shell generate localized hyperthermia, killing cancer cells.

Chemotherapy: The loaded DOX is released in a stimulus-responsive manner. The acidic

tumor microenvironment can trigger release, and the laser-induced heat can further

accelerate drug delivery, achieving a synergistic anti-tumor effect.[4]
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Caption: Workflow for NiS nanoparticle functionalization for cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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